Cas no 16722-51-3 (Benzenesulfonic acid,4-methyl-, ion(1-))

Benzenesulfonic acid,4-methyl-, ion(1-) structure

16722-51-3 structure

Product Name:Benzenesulfonic acid,4-methyl-, ion(1-)

CAS No:16722-51-3

MF:C₇H₇O₃S

MW:171.193681001663

CID:121842

PubChem ID:85570

Update Time:2025-04-18

Benzenesulfonic acid,4-methyl-, ion(1-) Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonic acid,4-methyl-, ion(1-)
- 4-methylbenzenesulfonate
- 4-toluene sulfonate
- p-Toluene sulfonate
- Toluene-4-sulfonate
- p-Methylbenzenesulfonate
- 4-Methylbenzenesulfonic acid anion
- DTXSID7045075
- p-toluene-sulfonate
- para-toluenesulfonate
- CHEBI:27023
- p-toluenesulphonate
- 4-methylbenzene sulphonate
- p-toluene sulphonate
- p-toluene-sulphonate
- NS00131881
- 4-methylbenzenesulphonate
- 4-toluenesulphonate
- rho-toluene-sulphonate
- para-toluene sulphonate
- AMY2478
- JOXIMZWYDAKGHI-UHFFFAOYSA-M
- Q27109927
- tosylate
- p-toluensulfonate
- 4-methylphenylsulphonate
- 4-methyl-benzenesulfonate
- 16722-51-3
- 4-Toluenesulfonate
- Benzenesulfonic acid, 4-methyl-, ion(1-)
- paratoluene sulfonate
- racemic tosylate
- 4-Toluene sulfonic acid
- 4-methylbenzenesulfonic acid, ion(1-)
- AKOS015890572
- monotosylate
- Inchi： 1S/C7H8O3S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3,(H,8,9,10)/p-1
- InChI Key： JOXIMZWYDAKGHI-UHFFFAOYSA-M
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

Exact Mass: 171.01161
Monoisotopic Mass: 171.012
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 65.6A^2

Experimental Properties

Melting Point: 106-107 DEG C /ANHYDROUS/
Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 57.2

Benzenesulfonic acid,4-methyl-, ion(1-) Production Method

Production Method 1

16722-51-3

44743-29-5

94056-98-1

16722-51-3

94055-75-1

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Acetone ; 2 h, 20 - 30 °C
1.2 4 h, 20 - 30 °C

Reference

: Method for preparing suplatast tosylate

, China, , ,

Production Method 2

80-48-8

94057-02-0

16722-51-3

94055-75-1

Reaction Conditions

1.1 Solvents: Dichloromethane ; 24 h, 50 °C

Reference

: Improved process for preparing suplatast tosilate

Li, Zhiyu; Lu, Pingbo; Mo, Fenzhu; You, Qidong, Zhongguo Yaowu Huaxue Zazhi, 2009, 19(1), 45-47

Production Method 3

80-48-8

94057-02-0

16722-51-3

94055-75-1

Reaction Conditions

1.1 20 °C → 60 °C; 20 - 24 h, 50 - 60 °C

Reference

: Preparation method of Suplatast tosilate and its intermediates

, China, , ,

Production Method 4

80-48-8

94057-02-0

16722-51-3

94055-75-1

Reaction Conditions

1.1 Solvents: Acetone ; 10 h, reflux; 3 h, cooled

Reference

: Synthesis of suplatast tosilate

Li, Chungang; Liu, Ying; Liu, Yanmin; Jia, Zheng; Dong, Zhuo, Guangdong Yaoxueyuan Xuebao, 2009, 25(3), 278-280

Production Method 5

16722-51-3

94055-75-1

Reaction Conditions

Reference

: Method of evaluating evenness of suplatast tosylate crystal, even crystal, and process for producing the same

, World Intellectual Property Organization, , ,

Production Method 6

16722-51-3

94055-75-1

Reaction Conditions

Reference

: Preparation of suplatast tosilate crystals

, World Intellectual Property Organization, , ,

Production Method 7

16722-51-3

94055-75-1

Reaction Conditions

Reference

: Synthesis and Antiallergic Activity of Dimethyl-2-(phenylcarbamoyl)ethylsulfonium p-Toluenesulfonate Derivatives

Tada, Yukio; Yamawaki, Ichiro; Ueda, Shuichi; Matsumoto, Hiroshi; Matsuura, Naosuke; et al, Journal of Medicinal Chemistry, 1998, 41(18), 3330-3336

Production Method 8

16722-51-3

94055-75-1

Reaction Conditions

Reference

: Ideal enantiomeric resolution by recrystallization of a racemic compound (part 4): relationship between enantiomeric resolution phenomenon and crystal properties

Tamura, Rui; Ushio, Takanori; Takahashi, Hiroki; Nakamura, Kimitaka; Azuma, Nagao; et al, Chirality, 1997, 9(3), 220-224